Cas no 2377034-12-1 (tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride)

• Product Name: tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride
• CAS No: 2377034-12-1
• MF: C₁₂H₂₃ClN₂O₃
• MW: 278.775622606277
• CID: 6401382
• PubChem ID: 145913335
• Update Time: 2025-06-09

tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7460561
• tert-Butyl ((5-amino-2-oxabicyclo[3.1.1]heptan-1-yl)methyl)carbamate hydrochloride
• 2377034-12-1
• EN300-37375340
• AT20272
• Tert-butyl N-[(5-amino-2-oxabicyclo[3.1.1]heptan-1-yl)methyl]carbamate;hydrochloride
• tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride
• 1-(BOC-AMINOMETHYL)-2-OXABICYCLO[3.1.1]HEPTAN-5-AMINE

• Inchi： 1S/C12H22N2O3.ClH/c1-10(2,3)17-9(15)14-8-12-6-11(13,7-12)4-5-16-12;/h4-8,13H2,1-3H3,(H,14,15);1H
• InChI Key： GZCDFXVHBMTSHX-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1(CNC(=O)OC(C)(C)C)C2)N

Computed Properties

• Exact Mass: 278.1397203g/mol
• Monoisotopic Mass: 278.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride

tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2377034-12-1): A Comprehensive Overview

tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2377034-12-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBAOHC, is characterized by its unique structural features and potential therapeutic applications. This article provides a detailed overview of TBAOHC, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride is defined by its tert-butyl carbamate group, which is attached to an amino-substituted oxabicyclo[3.1.1]heptane ring. The oxabicyclo[3.1.1]heptane ring, also known as norbornane, is a seven-membered ring with an oxygen atom and two methylene bridges, providing the compound with a rigid and conformationally constrained structure. The presence of the tert-butyl carbamate group enhances the stability and solubility of the molecule, making it suitable for various pharmaceutical applications.

The molecular formula of TBAOHC is C₁₄H₂₅ClN₂O₃, with a molecular weight of approximately 308.8 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its hydrochloride salt form ensures better solubility in aqueous solutions, which is crucial for its use in biological assays and drug formulations.

Synthesis Methods

The synthesis of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route starts with the preparation of the oxabicyclo[3.1.1]heptane ring through a Diels-Alder reaction followed by selective functionalization to introduce the amino group and the tert-butyl carbamate moiety.

A typical synthesis protocol begins with the Diels-Alder reaction between cyclopentadiene and acrylonitrile to form 5-cyano-norbornene. This intermediate is then reduced to 5-amino-norbornane using a suitable reducing agent such as lithium aluminum hydride (LAH). The amino-substituted norbornane is subsequently protected by reacting it with tert-butyl chloroformate to form the tert-butyl carbamate derivative. Finally, the protected compound is treated with hydrogen chloride gas to form the hydrochloride salt, yielding TBAOHC.

Biological Activities

The biological activities of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride have been extensively studied in various in vitro and in vivo models, revealing its potential as a therapeutic agent for several diseases. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery due to their involvement in numerous physiological processes.

Recent studies have shown that TBAOHC exhibits potent agonist activity at specific GPCRs, particularly those involved in neurotransmitter signaling pathways. For example, it has been reported to activate serotonin receptors (5-HT receptors), which play a crucial role in mood regulation and anxiety disorders. In addition, TBAOHC has demonstrated selective antagonism towards certain adrenergic receptors, suggesting its potential use in treating cardiovascular conditions such as hypertension.

Clinical Applications and Research Advancements

The potential clinical applications of tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride are currently being explored through preclinical studies and early-stage clinical trials. One promising area of research involves its use as an antidepressant or anxiolytic agent due to its ability to modulate serotonin receptor activity.

In preclinical studies using animal models, TBAOHC has shown significant efficacy in reducing symptoms of depression and anxiety without causing severe side effects commonly associated with traditional antidepressants such as selective serotonin reuptake inhibitors (SSRIs). These findings have led to increased interest in advancing TBAOHC into clinical trials for further evaluation.

Beyond its potential as an antidepressant, TBAOHC has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Conclusion

tert-butyl N-({5-amino-2-oxabicyclo[3.1.1]heptan-1-yl}methyl)carbamate hydrochloride (CAS No. 2377034-12-1) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications in various fields of medicine. Its ability to modulate GPCRs, particularly serotonin receptors, makes it an attractive candidate for treating mood disorders such as depression and anxiety.

Ongoing research continues to uncover new aspects of TBAOHC's biological activities and mechanisms of action, paving the way for its development into effective pharmaceutical products. As more data becomes available from clinical trials, it is expected that TBAOHC will play an increasingly important role in advancing our understanding of GPCR biology and improving patient outcomes in various medical conditions.